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Compound of Interest

Compound Name: GNE 220

Cat. No.: B15610907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GNE-220 is a potent and selective small molecule inhibitor of Mitogen-Activated Protein Kinase

Kinase Kinase Kinase 4 (MAP4K4), a serine/threonine kinase implicated in a wide array of

cellular processes, including inflammation, cell migration, and angiogenesis. This technical

guide provides a comprehensive overview of GNE-220, including its biochemical and cellular

activities, the signaling pathways it modulates, and detailed protocols for key experimental

assays. The information presented is intended to serve as a valuable resource for researchers

in academic and industrial settings who are investigating the therapeutic potential of MAP4K4

inhibition.

Introduction to GNE-220
GNE-220 is a chemical probe that has been instrumental in elucidating the physiological and

pathological roles of MAP4K4. Its high potency and selectivity make it a valuable tool for

studying the downstream effects of MAP4K4 inhibition in various biological contexts.
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Property Value

Chemical Name

6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-12-[4-(4-

methylpiperazin-1-yl)phenyl]-3,5,8,10-

tetraazatricyclo[7.4.0.0²,⁷]trideca-

1(13),2,4,6,9,11-hexaene

Molecular Formula C₂₅H₂₆N₈

Molecular Weight 438.53 g/mol

CAS Number 1199590-75-4

Note: Data for the hydrochloride salt form (GNE-220 hydrochloride) is also available and may

exhibit different solubility and stability profiles.

Mechanism of Action and Signaling Pathway
GNE-220 exerts its biological effects through the direct inhibition of the kinase activity of

MAP4K4. MAP4K4 is a member of the Ste20 family of kinases and acts as an upstream

regulator of several signaling cascades.[1][2][3]

MAP4K4 Signaling in Endothelial Cells
In endothelial cells, MAP4K4 plays a crucial role in regulating cell motility and angiogenesis.[1]

[3] Inhibition of MAP4K4 by GNE-220 has been shown to impair these processes. The pathway

involves the phosphorylation of moesin, a member of the ERM (ezrin, radixin, moesin) family of

proteins, which in turn regulates the activity of integrins.[1]
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MAP4K4 signaling in endothelial cell motility.
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Quantitative Data
In Vitro Potency and Selectivity
GNE-220 is a highly potent inhibitor of MAP4K4 with an IC₅₀ of 7 nM.[4] It also exhibits

inhibitory activity against other kinases, particularly within the MAP4K family.

Kinase Target IC₅₀

MAP4K4 7 nM

MINK (MAP4K6) 9 nM

KHS1 (MAP4K5) 1.1 µM

DMPK 476 nM

Note: A comprehensive kinase selectivity profile for GNE-220 across the human kinome is not

publicly available.

Experimental Protocols
The following sections provide detailed methodologies for key experiments used to

characterize the activity of GNE-220.

Kinase Inhibition Assay (KinaseGlo®)
This protocol describes a luminescent kinase assay to determine the IC₅₀ of GNE-220 against

MAP4K4. The assay measures the amount of ATP remaining in the solution following the

kinase reaction.

Materials:

Recombinant human MAP4K4 (His-tagged, activated)

Moesin peptide substrate (e.g., LGRDKYKTLRQIRQ)

ATP

KinaseGlo® Luminescent Kinase Assay Kit
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Assay Buffer: 50 mM HEPES (pH 7.2), 10 mM MgCl₂, 1 mM EGTA, 0.01% Triton X-100

GNE-220

White, opaque 96- or 384-well plates

Procedure:

Prepare a serial dilution of GNE-220 in DMSO, then dilute further in Assay Buffer to the

desired final concentrations.

In each well of the assay plate, add 2.5 µL of the GNE-220 dilution.

Add 2.5 µL of MAP4K4 enzyme solution (e.g., 3 µg per reaction) to each well.

Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

Initiate the kinase reaction by adding 5 µL of a solution containing the moesin peptide

substrate (final concentration, e.g., 100 µM) and ATP (final concentration, e.g., 3 µM) in

Assay Buffer.

Incubate the reaction at room temperature for 45 minutes.[2]

Add 10 µL of KinaseGlo® Reagent to each well to stop the reaction and initiate the

luminescent signal.

Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

Measure luminescence using a plate reader.

Calculate the percent inhibition for each GNE-220 concentration relative to DMSO controls

and determine the IC₅₀ value using a suitable data analysis software.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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